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Compound of Interest

Compound Name: Glyceryl ascorbate

Cat. No.: B15597791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic characterization of

glyceryl ascorbate, a stable vitamin C derivative with significant applications in the cosmetic

and pharmaceutical industries.[1][2][3] Glyceryl ascorbate is synthesized by binding ascorbic

acid with glycerin, resulting in a more stable and versatile compound compared to pure

ascorbic acid.[1][2][4][5] This guide focuses on the key analytical techniques of Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the structural

elucidation and characterization of this molecule.

Physicochemical Properties of Glyceryl Ascorbate
Glyceryl ascorbate, also known as 2-O-(2,3-Dihydroxypropyl)-L-ascorbic acid, possesses a

molecular formula of C9H14O8 and a molecular weight of approximately 250.20 g/mol .[3][6] It

typically appears as a white to light yellow crystalline powder with a melting point in the range

of 156 - 161 °C.[3]
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Property Value Reference

Molecular Formula C9H14O8 [3][6]

Molecular Weight 250.20 g/mol [3][6]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 156 - 161 °C [3]

Synonyms
2-O-(2,3-Dihydroxypropyl)-L-

ascorbic acid, Amitose 3GA
[3][6]

CAS Number 1120360-13-5 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of glyceryl
ascorbate. While specific experimental spectra for glyceryl ascorbate are not widely

published, expected chemical shifts for ¹H and ¹³C NMR can be predicted based on the known

structure and data from similar ascorbyl esters.[7][8]

Predicted ¹H NMR Data
The proton NMR spectrum of glyceryl ascorbate is expected to show distinct signals

corresponding to the protons of the ascorbyl and glyceryl moieties.
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Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H-4 (Ascorbyl) ~4.5-4.7 d

H-5 (Ascorbyl) ~3.8-4.0 m

H-6a, H-6b (Ascorbyl) ~3.5-3.7 m

H-1' (Glyceryl) ~3.9-4.1 m

H-2' (Glyceryl) ~3.6-3.8 m

H-3'a, H-3'b (Glyceryl) ~3.4-3.6 m

OH (Ascorbyl & Glyceryl) Broad signals, variable s (br)

Note: Predicted chemical shifts are based on the analysis of related ascorbyl esters and

general principles of NMR spectroscopy. Actual experimental values may vary depending on

the solvent and other experimental conditions.

Predicted ¹³C NMR Data
The carbon NMR spectrum provides complementary information on the carbon skeleton of the

molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 (Ascorbyl) ~170-172

C-2 (Ascorbyl) ~118-120

C-3 (Ascorbyl) ~155-157

C-4 (Ascorbyl) ~75-77

C-5 (Ascorbyl) ~68-70

C-6 (Ascorbyl) ~62-64

C-1' (Glyceryl) ~70-72

C-2' (Glyceryl) ~63-65

C-3' (Glyceryl) ~61-63

Note: Predicted chemical shifts are based on the analysis of related ascorbyl esters and

general principles of NMR spectroscopy. Actual experimental values may vary depending on

the solvent and other experimental conditions.

Experimental Protocol for NMR Analysis
The following is a general protocol for acquiring NMR spectra of glyceryl ascorbate, adapted

from methodologies used for similar compounds.[9][10][11]

Sample Preparation:

Dissolve 5-10 mg of glyceryl ascorbate in 0.5-0.7 mL of a suitable deuterated solvent (e.g.,

D₂O, DMSO-d₆, or CD₃OD).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher field NMR spectrometer.

Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).
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Temperature: 298 K.

Number of Scans: 16-64, depending on the sample concentration.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-12 ppm.

Referencing: The residual solvent peak can be used as an internal reference.

¹³C NMR Acquisition:

Spectrometer: 400 MHz or higher field NMR spectrometer.

Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments).

Temperature: 298 K.

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Referencing: The solvent peak can be used as an internal reference.
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Figure 1. Experimental workflow for NMR analysis of glyceryl ascorbate.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

glyceryl ascorbate, confirming its identity and purity. Electrospray ionization (ESI) is a suitable

soft ionization technique for this polar molecule.[12][13]

Expected Mass Spectrometry Data
In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ is expected to be the base peak.

Adducts with sodium [M+Na]⁺ or potassium [M+K]⁺ may also be observed.

Ion Expected m/z

[M+H]⁺ 251.0761

[M+Na]⁺ 273.0580

[M+K]⁺ 289.0319

Note: The expected m/z values are calculated based on the monoisotopic mass of C9H14O8

(250.0689 u).

High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement,

confirming the elemental composition. Tandem mass spectrometry (MS/MS) experiments can

be performed to study the fragmentation of the parent ion, providing further structural

information.

Experimental Protocol for Mass Spectrometry Analysis
The following is a general protocol for LC-MS analysis of glyceryl ascorbate, based on

methods for similar ascorbyl esters.[14][15]

Sample Preparation:

Prepare a stock solution of glyceryl ascorbate (e.g., 1 mg/mL) in a suitable solvent such as

methanol or a water/acetonitrile mixture.
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Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

Liquid Chromatography (LC) Conditions (Optional, for sample introduction and separation):

Column: A reversed-phase C18 column is typically suitable.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) for HRMS or a triple quadrupole for

MS/MS.

Capillary Voltage: 3-4 kV.

Cone Voltage: 20-40 V.

Source Temperature: 100-150 °C.

Desolvation Temperature: 250-350 °C.

Mass Range: m/z 50-500.
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Figure 2. Experimental workflow for LC-MS analysis of glyceryl ascorbate.

Conclusion
The spectroscopic characterization of glyceryl ascorbate using NMR and Mass Spectrometry

provides a comprehensive understanding of its molecular structure and purity. While directly

published experimental data is limited, the predicted spectral data and generalized

experimental protocols outlined in this guide offer a solid foundation for researchers, scientists,

and drug development professionals working with this promising vitamin C derivative. These

analytical techniques are crucial for quality control, stability studies, and formulation

development involving glyceryl ascorbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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